Cas no 158453-41-9 (Methanone,di-10H-quindolin-11-yl-)
158453-41-9 structure
Product Name:Methanone,di-10H-quindolin-11-yl-
CAS No:158453-41-9
MF:C31H18N4O
MW:462.500826358795
CID:231615
Update Time:2024-03-01
Methanone,di-10H-quindolin-11-yl- Chemical and Physical Properties
Names and Identifiers
-
- Methanone,di-10H-quindolin-11-yl-
- Cryptomisrine
- Methanone, di-10H-quindolin-11-yl-
-
- Inchi: 1S/C31H18N4O/c36-31(25-17-9-1-5-13-21(17)32-27-19-11-3-7-15-23(19)34-29(25)27)26-18-10-2-6-14-22(18)33-28-20-12-4-8-16-24(20)35-30(26)28/h1-16,34-35H
- InChI Key: BOMINIHNGZWSLU-UHFFFAOYSA-N
- SMILES: O=C(C1C2C(=CC=CC=2)N=C2C=1NC1C2=CC=CC=1)C1C2C(=CC=CC=2)N=C2C=1NC1C2=CC=CC=1
Computed Properties
- Exact Mass: 462.14824
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 36
- XLogP3: 3.974
Experimental Properties
- Density: 1.466±0.06 g/cm3(Predicted)
- Boiling Point: 828.3±60.0 °C(Predicted)
- PSA: 74.43
- pka: 12.89±0.40(Predicted)
Methanone,di-10H-quindolin-11-yl- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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